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Compound of Interest

Compound Name: sodium;trichlorogold;chloride

Cat. No.: B091692 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with sodium

tetrachloroaurate.

Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of high-purity sodium tetrachloroaurate?

High-purity sodium tetrachloroaurate, in its dihydrate form (Na[AuCl₄]·2H₂O), should be a

golden-orange crystalline solid.[1][2]

Q2: My sodium tetrachloroaurate is a different color (e.g., brownish, reddish, or pale yellow).

What could be the cause?

An off-color appearance can indicate the presence of impurities:

Brownish tint: May suggest the presence of organic matter or the reduction of some Au(III) to

colloidal gold.

Reddish tint: Often indicates the presence of copper impurities.[3]

Pale yellow: Could be due to variations in hydration state or the presence of certain metal

salt impurities.
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Q3: I'm observing insoluble particles in my sodium tetrachloroaurate solution. What might they

be?

Sodium tetrachloroaurate is soluble in water, alcohol, and ether.[1][4] Insoluble materials could

be:

Unreacted gold powder from the synthesis.

Precipitated impurities such as silver chloride (AgCl), which can form if silver impurities are

present in the gold source.[5]

Silica or other particulates introduced from glassware or reagents.

Q4: What are the common elemental impurities found in sodium tetrachloroaurate?

Common elemental impurities often originate from the gold source material or the reagents

used in synthesis. These can include:

Metals from the gold source: Silver (Ag), copper (Cu), lead (Pb), iron (Fe), zinc (Zn), nickel

(Ni), and platinum group metals (e.g., Pd, Pt).[3][5][6]

Contaminants from reagents: Reagents like hydrochloric acid can introduce impurities such

as other chlorinated hydrocarbons, sulfur dioxide, and arsenic.[7][8]

Q5: How can I determine the purity of my sodium tetrachloroaurate?

The most common method for determining trace metal impurities is Inductively Coupled

Plasma Mass Spectrometry (ICP-MS).[9][10][11][12] This technique can quantify a wide range

of elemental impurities to very low levels. UV-Visible spectroscopy can also be used for

qualitative assessment, as pure solutions have characteristic absorption spectra.[13]

Q6: Can I purify my sodium tetrachloroaurate if I suspect it has impurities?

Yes, recrystallization is a common method for purifying crystalline solids like sodium

tetrachloroaurate. This process involves dissolving the impure solid in a minimal amount of hot

solvent and then allowing it to slowly cool, forming purer crystals while the impurities remain in

the mother liquor.[14][15]
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Data Presentation
Table 1: Common Purity Grades of Commercially Available Sodium Tetrachloroaurate and

Typical Impurity Levels.

Purity Grade Assay
Total Metal
Impurities (Typical)

Analytical Method

Reagent Grade ~99% Not always specified -

High Purity 99.99% ≤ 0.01% (100 ppm) Trace Metals Basis

Ultra-High Purity 99.998% ≤ 30.0 ppm
Trace Metal Analysis

(ICP-MS)[10][11]

Experimental Protocols
Protocol 1: General Recrystallization for Purification of
Sodium Tetrachloroaurate
This protocol describes a general method to purify sodium tetrachloroaurate from soluble and

some insoluble impurities.

Materials:

Impure sodium tetrachloroaurate

Deionized water

Erlenmeyer flask

Hot plate

Buchner funnel and flask

Filter paper

Ice bath
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Methodology:

Place the impure sodium tetrachloroaurate solid into an Erlenmeyer flask.

Add a minimal amount of deionized water to the flask.

Gently heat the mixture on a hot plate while swirling until the solid is completely dissolved.

Avoid boiling.

If insoluble impurities are present, perform a hot filtration by quickly passing the hot solution

through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

Allow the hot, clear solution to cool slowly to room temperature. Covering the flask will slow

the cooling and promote the formation of larger, purer crystals.[14]

Once the solution has reached room temperature, place it in an ice bath to maximize crystal

formation.

Collect the purified crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold deionized water to remove any remaining

mother liquor.

Dry the purified crystals in a desiccator.

Protocol 2: Synthesis of Sodium Tetrachloroaurate
Dihydrate
This protocol is based on the conventional method of preparing sodium tetrachloroaurate.[1]

[16]

Materials:

Tetrachloroauric acid (H[AuCl₄])

Sodium chloride (NaCl)

Deionized water
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Beaker

Stirring hot plate

Evaporating dish

Methodology:

Prepare an aqueous solution of tetrachloroauric acid.

In a separate beaker, dissolve a stoichiometric amount of sodium chloride in deionized water.

Add the tetrachloroauric acid solution to the sodium chloride solution while stirring.

Heat the mixture to 100°C with continuous stirring.[1][16]

Transfer the solution to an evaporating dish and reduce the volume by heating.

Allow the concentrated solution to cool, which will induce the crystallization of golden-orange

sodium tetrachloroaurate dihydrate crystals.

Collect the crystals by filtration and dry them appropriately.

Mandatory Visualization
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Start: Off-Color
Sodium Tetrachloroaurate

Observe the Specific
Off-Color

Brownish Tint
 Brownish

Reddish Tint Reddish

Pale Yellow

 Pale Yellow

Potential Causes:
- Au(III) reduction to Au(0)
- Organic contamination

Potential Cause:
- Copper (Cu) impurity

Potential Causes:
- Incorrect hydration state

- Other metal salt impurities

Solution:
- Recrystallize the product.
- Ensure inert atmosphere if

  reduction is suspected.

Solution:
- Use higher purity gold source.

- Recrystallization may help.

Solution:
- Confirm hydration state (e.g., TGA).

- Analyze for elemental impurities (ICP-MS).

Click to download full resolution via product page

Caption: Troubleshooting guide for an off-color sodium tetrachloroaurate product.
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Start: Impure
Na[AuCl4] Sample

Dissolve in minimal
hot deionized water

Are there
insoluble particles?

Perform Hot Filtration

 Yes

Slowly cool the filtrate
to room temperature

 No

Cool in ice bath to
maximize crystallization

Collect crystals via
vacuum filtration

Wash crystals with
ice-cold DI water

Dry purified crystals
in a desiccator

End: Purified
Na[AuCl4]·2H2O
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Caption: Experimental workflow for the purification of sodium tetrachloroaurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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